3-chloro-1H-indole-4-carbonitrile

• Molecular Formula: C9H5ClN2
• Molecular Weight: 176.60 g/mol
• IUPAC Name: 3-chloro-1H-indole-4-carbonitrile
• InChI: InChI=1S/C9H5ClN2/c10-7-5-12-8-3-1-2-6(4-11)9(7)8/h1-3,5,12H
• InChI Key: GUXUCLLRXQHCJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NC=C2Cl)C#N

Description

3-chloro-1H-indole-4-carbonitrile is a useful research compound. Its molecular formula is C9H5ClN2 and its molecular weight is 176.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1H-indole-4-carbonitrile (514.0 mg, 3.61 mmol) in anhydrous DMF (2.8 mL) at 0° C. was added dropwise NCS (517.3 mg, 3.80 mmol) dissolved in DMF (8.5 mL). The reaction mixture was slowly warmed to RT. After stirring for 20 h, the mixture was diluted with EtOAc. The organic layer was washed with satd. aq. NaHCO3 solution, water and brine, dried (Na2SO4), filtered and concentrated in vacuo. The crude residue was purified by SiO2 chromatography eluting with heptane:EtOAc to afford 3-chloro-1H-indole-4-carbonitrile as a white solid (630 mg, 98.7%). MS (ESI) m/z: 177.1 [M+1]+. 1H NMR (400 MHz, DMSO) 11.99 (br s, 1H), 7.80 (d, J=2.8 Hz, 1H), 7.78 (d, J=8.2 Hz, 1H), 7.61 (d, J=7.2 Hz, 1H), 7.37-7.26 (m, 1H).